2-Bromo-4'-fluoro-1,1'-biphenyl
Cat. No. B1281878
Key on ui cas rn:
89346-54-3
M. Wt: 251.09 g/mol
InChI Key: RYODPXPHDPGULP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05739166
Procedure details
Under nitrogen, 1.2 g (1.0 mmol) of Pd(PPh3)4 was added to a stirred solution of 9.9 g (42 mmol) of 1,2-dibromobenzene (Aldrich) and 3.0 g (21 mmol) of 4-fluorophenylboronic acid in 42 mL of toluene, 42 mL of ethanol and 42 mL of 2M Na2CO3. After vigorous stirring at reflux for 3 hours, the solvent was removed in vacuo. The residue was dissolved in ethyl acetate. The resulting solution was washed with water and dried over MgSO4. Purification by silica gel chromatography (Waters Prep-500A) with hexane gave 4.35 g (81%) of 1-bromo-2-(4-fluorophenyl)benzene as a colorless oil: NMR (CDCl3) δ 7.07-7.26 (m, 3H), 7.27-7.44 (m, 4H), 7.67(d, J=8 Hz, 1H).
Yield
81%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[Br:8].[F:9][C:10]1[CH:15]=[CH:14][C:13](B(O)O)=[CH:12][CH:11]=1>C1(C)C=CC=CC=1.C(O)C.C([O-])([O-])=O.[Na+].[Na+].C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[Br:8][C:3]1[CH:4]=[CH:5][CH:6]=[CH:7][C:2]=1[C:13]1[CH:14]=[CH:15][C:10]([F:9])=[CH:11][CH:12]=1 |f:4.5.6,^1:38,40,59,78|
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Inputs
Step One
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Name
|
|
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Quantity
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9.9 g
|
|
Type
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reactant
|
|
Smiles
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BrC1=C(C=CC=C1)Br
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|
Name
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|
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Quantity
|
3 g
|
|
Type
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reactant
|
|
Smiles
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FC1=CC=C(C=C1)B(O)O
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|
Name
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|
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Quantity
|
42 mL
|
|
Type
|
solvent
|
|
Smiles
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C1(=CC=CC=C1)C
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|
Name
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|
|
Quantity
|
42 mL
|
|
Type
|
solvent
|
|
Smiles
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C(C)O
|
|
Name
|
|
|
Quantity
|
42 mL
|
|
Type
|
solvent
|
|
Smiles
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C(=O)([O-])[O-].[Na+].[Na+]
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Name
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|
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Quantity
|
1.2 g
|
|
Type
|
catalyst
|
|
Smiles
|
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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After vigorous stirring
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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at reflux for 3 hours
|
|
Duration
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3 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent was removed in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
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The residue was dissolved in ethyl acetate
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WASH
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Type
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WASH
|
|
Details
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The resulting solution was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
Purification by silica gel chromatography (Waters Prep-500A) with hexane
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=C(C=CC=C1)C1=CC=C(C=C1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.35 g | |
| YIELD: PERCENTYIELD | 81% | |
| YIELD: CALCULATEDPERCENTYIELD | 82.5% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
